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Compound of Interest

Compound Name: Zinc chloride, hydrate

Cat. No.: B1507147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of zinc chloride, hydrate. Adherence to these procedures is critical for ensuring

personnel safety and regulatory compliance.

Personal Protective Equipment (PPE)
When handling zinc chloride, hydrate, a comprehensive PPE strategy is mandatory to

prevent contact and exposure.[1][2] Zinc chloride is corrosive and can cause severe skin burns

and eye damage.[3][4]

Eye and Face Protection: Tightly fitting safety goggles are required.[5] A face shield should

also be worn to provide additional protection.[6][7]

Hand Protection: Chemical-resistant, impervious gloves are essential.[1][7] Nitrile rubber

gloves with a minimum layer thickness of 0.11 mm are recommended, offering a

breakthrough time of approximately 480 minutes.[5] Always inspect gloves for integrity

before use and use proper removal techniques to avoid skin contact.[6]

Skin and Body Protection: A complete chemical-resistant suit is recommended to protect

against skin contact.[5] At a minimum, a lab coat or apron and long-sleeved clothing should

be worn.[1][7]
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Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection may not be necessary.[1] However, if dust or aerosols are generated, or if

ventilation is insufficient, a full-face particle respirator or a supplied-air respirator should be

used.[1][6] A gas mask is recommended when there is a possibility of exposure to dust.[2]

Workplace Exposure Limits
Monitoring the concentration of zinc chloride fumes in the work environment is crucial. The

following occupational exposure limits should be strictly observed:

Agency
TWA (Time-
Weighted Average)

STEL (Short-Term
Exposure Limit)

IDLH (Immediately
Dangerous to Life
or Health)

OSHA (PEL)
1 mg/m³ (8-hour

workshift)[3]
- 50 mg/m³[5]

NIOSH (REL)
1 mg/m³ (10-hour

workshift)[3]

2 mg/m³ (15-minute

period)[3]
50 mg/m³[5]

ACGIH (TLV)
1 mg/m³ (8-hour

workshift)[3]
2 mg/m³[3] -

Safe Work Australia 1 mg/m³[5] 2 mg/m³[5] -

New Zealand

Workplace Exposure

Standard

1 mg/m³[5] 2 mg/m³[5] -

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling zinc chloride, hydrate is essential to minimize risks.

3.1. Preparation and Handling

Ventilation: Always handle zinc chloride, hydrate in a well-ventilated area, preferably within

a chemical fume hood.[4][8]
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Hygroscopic Nature: This compound is hygroscopic; therefore, it should be handled under

nitrogen and protected from moisture.[5]

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is donned

correctly as specified in Section 1.

Avoid Dust Generation: Handle the material carefully to avoid creating dust.[5][8] Do not

breathe in any dust or mists that may be generated.[5][9]

Prohibited Actions: Do not eat, drink, or smoke in the area where zinc chloride, hydrate is

handled or stored.[4][5]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8][10]

Store it locked up and away from incompatible materials such as strong oxidizing agents and

bases.[5][11]

3.2. Spill Response Protocol

In the event of a spill, follow these steps to ensure a safe and effective cleanup:

Evacuate: Evacuate non-essential personnel from the spill area.[8]

Ventilate: Ensure the area is well-ventilated.[3]

PPE: Responders must wear appropriate PPE, including respiratory protection.[8]

Containment: Prevent the spill from entering drains or waterways.[5][8]

Cleanup: Carefully sweep or vacuum the spilled material and place it into a suitable, labeled

container for disposal.[8] Avoid actions that could generate dust.[8]

Decontamination: After the spill has been cleaned up, decontaminate the area.

Disposal Plan
Proper disposal of zinc chloride, hydrate is critical to prevent environmental contamination.

4.1. Waste Collection and Storage
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Collect waste zinc chloride in a designated, sealed, and clearly labeled container.[12]

Store the waste container in a secure area away from incompatible materials.

4.2. Disposal Methods

Hazardous Waste Facility: The primary and recommended method of disposal is to take the

sealed container to a designated hazardous waste facility.[12] These facilities are equipped

to handle and process such materials in compliance with environmental regulations.[12]

Neutralization: Neutralization can be an effective disposal method but should only be

performed by trained professionals in a controlled environment.[12] This process involves

carefully mixing the zinc chloride with a base, such as sodium hydroxide or sodium

carbonate, to form a less hazardous substance.[12] The pH must be continuously monitored

until a neutral range is achieved.[12] Local regulations must be consulted to determine if the

neutralized solution can be disposed of as regular waste.[12]

Professional Disposal Services: Engaging a professional hazardous waste disposal service

is another safe and compliant option.[12] These services have the expertise and equipment

to manage the disposal process correctly.[12]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15-30 minutes,

making sure to rinse under the eyelids.[3][7] Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention from an ophthalmologist.[9]

Skin Contact: Immediately remove all contaminated clothing.[5] Rinse the affected skin with

large amounts of water for at least 15 minutes.[3][5] Seek immediate medical attention.[3]

Inhalation: Move the individual to fresh air and keep them in a position comfortable for

breathing.[4][5] If breathing has stopped, provide artificial respiration.[3] Seek immediate

medical attention.[4]
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Ingestion: Rinse the mouth with water.[5][9] Do NOT induce vomiting.[5] If the person is

conscious, have them drink one or two glasses of water. Seek immediate medical attention.

[9]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of zinc chloride, hydrate
from preparation to disposal.
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Caption: Workflow for Safe Handling of Zinc Chloride, Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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